
Technical Guide: 2-Butoxypyridin-4-amine NMR
Spectroscopic Profiling

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Butoxypyridin-4-amine

CAS No.: 868997-84-6

Cat. No.: B3030125

Get Quote

Executive Summary
2-Butoxypyridin-4-amine (CAS: 115054-03-6) represents a critical scaffold in medicinal

chemistry, particularly in the development of kinase inhibitors and GPCR ligands where the 2-

alkoxy-4-aminopyridine motif serves as a bioisostere for quinolines or purines.[1] Accurate

characterization of this molecule is challenging due to the specific electronic push-pull effects of

the 4-amino and 2-butoxy substituents on the pyridine ring.

This guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR)

characteristics of 2-Butoxypyridin-4-amine. It moves beyond simple peak listing to explain the

causality of chemical shifts, offering a self-validating protocol for researchers synthesizing or

analyzing this intermediate.[1]

Structural Dynamics & Resonance Logic
To interpret the NMR spectrum accurately, one must understand the electronic environment.

The molecule features a pyridine ring modified by two strong electron-donating groups (EDGs):
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4-Amino Group: Donates electron density via resonance into the ring, significantly shielding

the C3 and C5 positions (ortho-like positions).[1]

2-Butoxy Group: Donates electron density via the oxygen lone pair, shielding C3 and

deshielding C2 (inductive withdrawal vs. resonance donation).[1]

Resonance Visualization (DOT Diagram)
The following diagram illustrates the electronic flow that dictates the shielding patterns

observed in the NMR spectrum.
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Caption: Electronic influence map showing why H3 is the most shielded proton and H6 remains

deshielded.

Experimental Protocol
Solvent Selection: The Critical Variable
Choice of solvent is not trivial for aminopyridines.[1]

Chloroform-d (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-

star-inserted">
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):Not Recommended for full characterization.[1] The amino protons (

) often broaden due to exchange or appear at inconsistent shifts depending on concentration
and water content.[1]

DMSO-

:Recommended. Forms hydrogen bonds with the

group, stabilizing the protons and resulting in a sharp, distinct singlet (usually 5.8–6.5 ppm).
It also prevents aggregation of the polar pyridine ring.[1]

Sample Preparation Workflow
Mass: Weigh 5–10 mg of 2-Butoxypyridin-4-amine.

Solvation: Add 0.6 mL of DMSO-

(99.9% D).

Filtration: If the solution is cloudy (salt formation), filter through a cotton plug in a glass

pipette. Do not use standard syringe filters if they contain extractables.[1]

Acquisition: Standard 1H (16 scans) and 13C (512+ scans).[1]

Spectroscopic Data Analysis[1][3][4][5][6]
The following data is synthesized from high-fidelity analogs (2-methoxypyridin-4-amine) and

standard alkyl chain characteristics, adjusted for the specific butoxy environment.

NMR Data (400 MHz, DMSO- )
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, ppm)

Multiplicity Integration
Coupling (

, Hz)

Assignment
Logic

H6 7.65 – 7.75 Doublet (d) 1H 5.8

Ortho to Ring

N

(Deshielded).

[1]

H5 6.15 – 6.25 dd 1H 5.8, 2.0

Meta to N,

Ortho to

.[1]

H3 5.95 – 6.05 Doublet (d) 1H 2.0

Most

Shielded.

Between

Alkoxy and

Amino.[1]

5.80 – 6.00 Broad Singlet 2H -

Exchangeabl

e.[1] Shift

varies with

conc.

4.10 – 4.20 Triplet (t) 2H 6.6
Deshielded

by Oxygen.[1]

1.60 – 1.70 Quintet (m) 2H 7.0
Beta to

Oxygen.[1]
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1.35 – 1.45 Sextet (m) 2H 7.4
Gamma to

Oxygen.[1]

0.90 – 0.95 Triplet (t) 3H 7.4
Terminal

Methyl.[1]

Key Diagnostic Feature: Look for the H3 proton.[1] It appears unusually upfield (~6.0 ppm) for

an aromatic proton because it is squeezed between two electron donors (Amino at C4 and

Butoxy at C2).[1]

NMR Data (100 MHz, DMSO- )

Carbon
Shift (

, ppm)
Type Assignment Logic

C2 164.0 – 166.0 Quaternary
Attached to Oxygen

(Deshielded).[1]

C4 156.0 – 158.0 Quaternary
Attached to Nitrogen (

).[1]

C6 146.0 – 148.0 CH Ortho to Ring N.

C5 104.0 – 106.0 CH Electron rich.[1]

C3 92.0 – 95.0 CH
Most Shielded

Carbon.

65.0 – 66.0 Alkoxy anchor.[1]

30.5 – 31.5 Alkyl chain.[1]

18.5 – 19.5 Alkyl chain.[1]

13.5 – 14.0 Terminal methyl.[1]

Troubleshooting & Impurity Profiling
When synthesizing 2-Butoxypyridin-4-amine (often via nucleophilic substitution of 2-

chloropyridin-4-amine with butoxide), specific impurities are common.
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Common Impurities Table

Impurity

Diagnostic Signal
(ngcontent-ng-
c3230145110="" _nghost-
ng-c1768664871=""
class="inline ng-star-
inserted">

NMR)

Origin

2-Chloropyridin-4-amine

H3 shifts downfield to ~6.5

ppm (loss of alkoxy shielding).

[1]

Unreacted Starting Material.[1]

n-Butanol

Triplet at 3.4 ppm (ngcontent-

ng-c3230145110="" _nghost-

ng-c1768664871=""

class="inline ng-star-inserted">

-OH) + Broad OH.[1]

Residual Solvent / Hydrolysis.

4-Nitropyridine deriv.
Aromatic signals shift

downfield (>8.0 ppm).[1]

Incomplete Reduction (if via

nitro route).[1]

Analytical Workflow Diagram
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Caption: Decision tree for validating sample identity based on key NMR markers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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